Cas no 452339-71-8 (Carbamic acid, [2-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, [2-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester
• CAS No: 452339-71-8
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 3028264
• PubChem ID: 10870948
• Update Time: 2025-10-31

Carbamic acid, [2-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• N-(2-(2,2-二甲基-4H-1,3-苯并二恶英-6-基)-2-氧代乙基)氨基甲酸叔丁酯
• Carbamic acid, [2-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester
• [2-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester
• tert-butyl 2-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)-2-oxoethylcarbamate
• tert-Butyl (2-(2,2-dimethyl-4H-benzo[d][1,3]dioxin-6-yl)-2-oxoethyl)carbamate
• tert-butyl N-[2-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)-2-oxoethyl]carbamate
• BCP32817
• tert-butyl 2-(2,2-dimethyl-4h1,3-benzodioxin-6-yl)-2-oxoethylcarbamate
• Tert-butyl N-(2-(2,2-dimeth
• C17H23NO5
• YIIVONGCNAQATO-UHFFFAOYSA-N
• Tert-butyl N-(2-(2,2-dimethyl-4H-benzo[d][1,3]dioxin-6-yl)-2-oxoethyl)carbamate
• 1,1-Dimethylethyl N-[2-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)-2-oxoethyl]carbamate
• SCHEMBL925393
• CS-13629
• AKOS037649778
• DTXSID101131574
• CS-M2586
• 452339-71-8
• tert-Butyl(2-(2,2-dimethyl-4H-benzo[d][1,3]dioxin-6-yl)-2-oxoethyl)carbamate

• Inchi： 1S/C17H23NO5/c1-16(2,3)23-15(20)18-9-13(19)11-6-7-14-12(8-11)10-21-17(4,5)22-14/h6-8H,9-10H2,1-5H3,(H,18,20)
• InChI Key： YIIVONGCNAQATO-UHFFFAOYSA-N
• SMILES： O1CC2C=C(C(CNC(=O)OC(C)(C)C)=O)C=CC=2OC1(C)C

Computed Properties

• Exact Mass: 321.15800
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.9

Experimental Properties

• Density: 1.134±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.3 g/l) (25 º C),
• PSA: 73.86000
• LogP: 3.43000

Additional information on Carbamic acid, [2-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester

Carbamic Acid Derivative: CAS No. 452339-71-8

The compound with CAS No. 452339-71-8, known as Carbamic acid, [2-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamic acid derivatives, which are widely studied for their unique chemical properties and biological activities.

Carbamic acid derivatives have been a focal point in recent research due to their versatility in forming stable amides and ureas. The specific structure of this compound includes a benzodioxin ring, which is a bicyclic aromatic system with two oxygen atoms in the ring. The presence of this ring introduces interesting electronic properties and enhances the compound's stability. Additionally, the dimethyl substituents on the benzodioxin ring contribute to its lipophilicity, making it more suitable for certain biochemical interactions.

Recent studies have highlighted the potential of this compound in the field of agricultural chemistry. Its ability to act as a precursor for bioactive molecules has been explored in the development of new pesticides and herbicides. For instance, researchers have reported that derivatives of this compound can inhibit key enzymes involved in plant growth regulation, offering a novel approach to pest control without adverse environmental impacts.

In the pharmaceutical industry, Carbamic acid derivatives are being investigated for their role in drug delivery systems. The ester group in this compound plays a crucial role in modulating drug release kinetics. By incorporating this compound into polymeric drug carriers, scientists aim to achieve controlled release profiles for various therapeutic agents. This innovation could significantly improve patient compliance and treatment outcomes.

The synthesis of this compound involves a multi-step process that includes Friedel-Crafts alkylation and subsequent esterification reactions. The use of transition metal catalysts has been shown to enhance reaction efficiency and selectivity. Recent advancements in catalytic chemistry have further optimized these processes, reducing production costs and minimizing environmental footprints.

From a structural perspective, the benzodioxin moiety in this compound is highly resistant to hydrolysis under physiological conditions. This property makes it an ideal candidate for long-lasting formulations in both medical and agricultural applications. Furthermore, the dimethylethyl ester group provides additional flexibility in chemical modifications, enabling researchers to tailor its properties for specific uses.

Emerging research also suggests that this compound could serve as a building block for advanced materials science applications. Its unique electronic properties make it a potential candidate for organic electronics and optoelectronic devices. By integrating this compound into conjugated polymer systems, scientists aim to develop materials with enhanced electrical conductivity and photovoltaic efficiency.

In conclusion, Carbamic acid, [2-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS No. 452339-71-8) represents a promising molecule with diverse applications across multiple scientific domains. Its structural features and chemical properties position it as a valuable asset in modern material science and pharmaceutical research.